Cas no 17288-45-8 ((5-METHOXY-1H-PYRROLO[3,2-B]PYRIDIN-2-YL)METHANOL)

• Product Name: (5-METHOXY-1H-PYRROLO[3,2-B]PYRIDIN-2-YL)METHANOL
• CAS No: 17288-45-8
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD08448184
• CID: 855190
• PubChem ID: 17750411
• Update Time: 2025-04-19

(5-METHOXY-1H-PYRROLO[3,2-B]PYRIDIN-2-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (5-METHOXY-1H-PYRROLO[3,2-B]PYRIDIN-2-YL)METHANOL
• 5-methoxy-1H-Pyrrolo[3,2-b]pyridine-2-methanol
• (5-methoxy-1H-pyrrolo[3,2-b]pyridin-2-yl)-methanol
• 1H-Pyrrolo[3,2-b]pyridine-2-methanol,5-methoxy
• 2-Hydroxymethyl-5-methoxy-4-aza-indol
• (6-Methoxy-7-azaindole-2-yl)methanol
• (5-Methoxy-1H-pyrrolo[3,2-b]pyridin-2-yl)methanol ,97%
• MFCD08448184
• SY247378
• 5-Methoxy-4-azaindole-2-methanol
• SCHEMBL9396752
• DTXSID00590496
• DB-064875
• CS-0324197
• AKOS006288685
• AC4707
• 17288-45-8

• MDL： MFCD08448184
• Inchi： 1S/C9H10N2O2/c1-13-9-3-2-7-8(11-9)4-6(5-12)10-7/h2-4,10,12H,5H2,1H3
• InChI Key： RZPMHOYPBOPNLV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=C(CO)N2)N=1

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 383.4°C at 760 mmHg
• Flash Point: 185.7°C
• Refractive Index: 1.671
• PSA: 58.14000
• LogP: 1.06380